Cas no 21461-45-0 (Phenanthrene,9-(2-nitroethenyl)-)

• Product Name: Phenanthrene,9-(2-nitroethenyl)-
• CAS No: 21461-45-0
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 289371
• PubChem ID: 5381177
• Update Time: 2025-04-19

Phenanthrene,9-(2-nitroethenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,9-(2-nitroethenyl)-
• 9-[(Z)-2-nitroethenyl]phenanthrene
• 1-Nitro-2-< phenanthryl-(9)> -aethen
• 9-(2-nitro-vinyl)-phenanthrene
• AC1NTHCW
• NSC112391
• DTXSID10419048
• NSC-112391
• 21461-45-0

• Inchi： 1S/C16H11NO2/c18-17(19)10-9-13-11-12-5-1-2-6-14(12)16-8-4-3-7-15(13)16/h1-11H/b10-9-
• InChI Key： KBPMDLZIYNESQD-KTKRTIGZSA-N
• SMILES： [O-][N+](/C=C\C1C=C2C=CC=CC2=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 249.07900
• Monoisotopic Mass: 249.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 4.76360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives